Cas no 1368290-38-3 ((7-Chloroimidazo1,2-apyridin-2-yl)methanol)

• Product Name: (7-Chloroimidazo1,2-apyridin-2-yl)methanol
• CAS No: 1368290-38-3
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• MDL: MFCD19443878
• CID: 2092365
• PubChem ID: 82343238
• Update Time: 2025-10-29

(7-Chloroimidazo1,2-apyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (7-Chloroimidazo[1,2-a]pyridin-2-yl)methanol
• 7-chloro-Imidazo[1,2-a]pyridine-2-methanol
• MFCD19443878
• {7-CHLOROIMIDAZO[1,2-A]PYRIDIN-2-YL}METHANOL
• (7-ChloroH-imidazo[1,2-a]pyridin-2-yl)methanol
• 1368290-38-3
• (7-Chloroimidazo[1,2-a]pyridin-2-yl)-methanol
• Imidazo[1,2-a]pyridine-2-methanol, 7-chloro-
• G11031
• (7-Chloro-imidazo[1,2-a]pyridin-2-yl)-methanol
• AKOS022602774
• DB-307345
• (7-Chloroimidazo1,2-apyridin-2-yl)methanol

• MDL： MFCD19443878
• Inchi： 1S/C8H7ClN2O/c9-6-1-2-11-4-7(5-12)10-8(11)3-6/h1-4,12H,5H2
• InChI Key： VMNAPSCBFLHMFG-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C=C(CO)N=C2C=1

Computed Properties

• Exact Mass: 182.0246905g/mol
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• Density: 1.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on (7-Chloroimidazo1,2-apyridin-2-yl)methanol

Recent Advances in the Study of (7-Chloroimidazo[1,2-a]pyridin-2-yl)methanol (CAS: 1368290-38-3): A Promising Scaffold in Medicinal Chemistry

The compound (7-Chloroimidazo[1,2-a]pyridin-2-yl)methanol (CAS: 1368290-38-3) has recently emerged as a key scaffold in medicinal chemistry due to its versatile pharmacological properties. This heterocyclic structure, featuring a chloro-substituted imidazopyridine core, has garnered significant attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its role as a privileged structure capable of modulating various biological targets, making it a focal point for researchers in the pharmaceutical industry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (7-Chloroimidazo[1,2-a]pyridin-2-yl)methanol derivatives as selective inhibitors of JAK2 kinases, which are implicated in myeloproliferative disorders. The research team utilized structure-activity relationship (SAR) studies to optimize the scaffold, achieving nanomolar potency against JAK2 while maintaining selectivity over other JAK isoforms. The lead compound, featuring a hydroxymethyl group at the 2-position, showed improved pharmacokinetic properties compared to earlier analogs, suggesting its potential as a clinical candidate.

In parallel, computational studies have revealed the unique binding mode of this scaffold in protein-ligand interactions. Molecular docking simulations indicate that the chloro substituent at the 7-position contributes to enhanced hydrophobic interactions with target proteins, while the hydroxymethyl group facilitates hydrogen bonding with key amino acid residues. These insights, published in a 2024 ACS Chemical Biology paper, provide valuable guidance for further structural modifications to improve target affinity and drug-like properties.

The synthetic accessibility of (7-Chloroimidazo[1,2-a]pyridin-2-yl)methanol has also been a subject of recent investigation. A novel one-pot synthesis method developed by researchers at the University of Manchester (2023) significantly improved the yield and purity of the compound, addressing previous challenges in large-scale production. This methodological advancement, coupled with the growing understanding of its biological activities, positions this scaffold as an attractive starting point for the development of new therapeutic agents across multiple disease areas.

Looking forward, the unique combination of synthetic tractability and biological activity makes (7-Chloroimidazo[1,2-a]pyridin-2-yl)methanol a promising candidate for further drug development efforts. Current research directions include exploring its potential in neurodegenerative diseases, where preliminary data suggest neuroprotective effects, and in oncology, where derivatives have shown activity against resistant cancer cell lines. As these studies progress, this scaffold may yield important clinical candidates in the coming years.